molecular formula C29H24ClN3OS B302511 7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Cat. No. B302511
M. Wt: 498 g/mol
InChI Key: SCJYQZAFQRIIPF-KOEQRZSOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound with potential applications in scientific research. This compound has been synthesized by several methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential therapeutic effects for neurodegenerative diseases.
Biochemical and Physiological Effects:
7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells. It has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential therapeutic effects for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has several advantages and limitations for lab experiments. One advantage is that it can be synthesized by several methods, which allows for flexibility in experimental design. However, one limitation is that this compound may have limited solubility in certain solvents, which may affect its ability to be used in certain experiments.

Future Directions

There are several future directions for the study of 7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One potential direction is to study its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Another direction is to study its mechanism of action in greater detail to better understand its potential therapeutic effects. Additionally, further studies could be conducted to investigate the potential use of this compound in combination with other anti-cancer agents for the treatment of cancer.

Synthesis Methods

The synthesis of 7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been reported by several research groups. One of the most common methods involves the condensation of 2-chlorobenzoic acid with 4-(dimethylamino)benzaldehyde in the presence of thionyl chloride. The resulting intermediate is then reacted with 2-aminothiophenol to yield the final product.

Scientific Research Applications

7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has potential applications in scientific research. This compound has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease.

properties

Product Name

7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Molecular Formula

C29H24ClN3OS

Molecular Weight

498 g/mol

IUPAC Name

(14E)-11-(2-chlorophenyl)-14-[[4-(dimethylamino)phenyl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

InChI

InChI=1S/C29H24ClN3OS/c1-32(2)20-14-11-18(12-15-20)17-25-28(34)33-27(22-9-5-6-10-24(22)30)23-16-13-19-7-3-4-8-21(19)26(23)31-29(33)35-25/h3-12,14-15,17,27H,13,16H2,1-2H3/b25-17+

InChI Key

SCJYQZAFQRIIPF-KOEQRZSOSA-N

Isomeric SMILES

CN(C)C1=CC=C(C=C1)/C=C/2\C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CC=C6Cl

SMILES

CN(C)C1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CC=C6Cl

Canonical SMILES

CN(C)C1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CC=C6Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.